Cas no 2138281-98-6 (4-chloro-3-(propan-2-yl)-1H-pyrrolo2,3-bpyridine)

• Product Name: 4-chloro-3-(propan-2-yl)-1H-pyrrolo2,3-bpyridine
• CAS No: 2138281-98-6
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 6069383
• PubChem ID: 165871921
• Update Time: 2025-05-25

4-chloro-3-(propan-2-yl)-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(propan-2-yl)-1H-pyrrolo2,3-bpyridine
• 2138281-98-6
• 4-chloro-3-(propan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• EN300-1131470

• Inchi： 1S/C10H11ClN2/c1-6(2)7-5-13-10-9(7)8(11)3-4-12-10/h3-6H,1-2H3,(H,12,13)
• InChI Key： XWECQNWKKHBMJO-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=1C(=CN2)C(C)C

Computed Properties

• Exact Mass: 194.0610761g/mol
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-chloro-3-(propan-2-yl)-1H-pyrrolo2,3-bpyridine

Comprehensive Overview of 4-chloro-3-(propan-2-yl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 2138281-98-6)

In the rapidly evolving field of pharmaceutical and agrochemical research, 4-chloro-3-(propan-2-yl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 2138281-98-6) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrrolopyridine core, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's pyrrolo[2,3-b]pyridine scaffold is a privileged structure in medicinal chemistry, often associated with kinase inhibition and other biologically relevant activities. With the growing demand for novel therapeutic agents, especially in oncology and neurology, derivatives of this scaffold are being explored for their efficacy against challenging disease targets. The presence of the chloro and isopropyl substituents further enhances its potential as a building block for more complex molecules.

Recent trends in AI-driven drug discovery have highlighted the importance of such heterocyclic compounds. Machine learning models frequently identify 4-chloro-3-(propan-2-yl)-1H-pyrrolo[2,3-b]pyridine as a promising candidate for virtual screening due to its favorable physicochemical properties. This aligns with the broader industry focus on fragment-based drug design and small molecule optimization, where efficient synthetic routes and scalable production are critical.

From a synthetic chemistry perspective, the compound's CAS No. 2138281-98-6 serves as a key identifier for researchers sourcing high-purity materials. Suppliers often emphasize its role as an intermediate in multistep syntheses, particularly for kinase inhibitors and allosteric modulators. The agrochemical sector also shows interest in similar structures for developing next-generation crop protection agents with improved environmental profiles.

Environmental and regulatory considerations are increasingly shaping research directions. The pyrrolopyridine core of this compound is being evaluated for its biodegradability and metabolic pathways, addressing concerns about green chemistry and sustainable synthesis. These aspects resonate strongly with current ESG (Environmental, Social, and Governance) initiatives in the chemical industry.

Analytical characterization of 4-chloro-3-(propan-2-yl)-1H-pyrrolo[2,3-b]pyridine typically involves advanced techniques such as LC-MS and NMR spectroscopy, with particular attention to its chloro-substituted aromatic system. The isopropyl group introduces interesting steric effects that influence both reactivity and crystalline packing, making it a subject of crystallography studies as well.

Patent literature reveals growing intellectual property activity around pyrrolo[2,3-b]pyridine derivatives, with several applications citing this compound as a key intermediate. This reflects the commercial potential of such structures in developing proprietary pharmaceuticals and specialty chemicals. The precise regiochemistry of substitution patterns often determines biological activity, making this specific isomer particularly valuable.

In formulation science, the compound's logP and solubility profile make it suitable for various delivery systems. These properties are frequently optimized through salt formation or prodrug approaches, addressing common challenges in drug development pipelines. Such modifications are especially relevant for oral bioavailability enhancement.

The scientific community continues to investigate structure-activity relationships (SAR) for this class of compounds, with particular focus on how the chloro and isopropyl groups influence target binding. Computational chemistry approaches, including molecular docking and QSAR modeling, are being employed to predict and optimize these interactions before synthetic efforts.

As research progresses, 4-chloro-3-(propan-2-yl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 2138281-98-6) stands as a testament to the importance of heterocyclic chemistry in addressing modern scientific challenges. Its continued study promises to yield valuable insights for multiple industries while adhering to evolving standards of safety and efficiency in chemical development.